Cas no 1021132-74-0 (N-cyclopentyl-2,5-dimethylaniline)

• Product Name: N-cyclopentyl-2,5-dimethylaniline
• CAS No: 1021132-74-0
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 5230020
• PubChem ID: 10631515
• Update Time: 2026-03-07

N-cyclopentyl-2,5-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-cyclopentyl-2,5-dimethyl-
• N-cyclopentyl-2,5-dimethylaniline

• Inchi： 1S/C13H19N/c1-10-7-8-11(2)13(9-10)14-12-5-3-4-6-12/h7-9,12,14H,3-6H2,1-2H3
• InChI Key： DLAAXJMZQJIDOE-UHFFFAOYSA-N
• SMILES： C1(NC2CCCC2)=CC(C)=CC=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes p-Xylenes

Additional information on N-cyclopentyl-2,5-dimethylaniline

N-Cyclopentyl-2,5-Dimethylaniline: A Comprehensive Overview

N-Cyclopentyl-2,5-dimethylaniline, also known by its CAS number 1021132-74-0, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopentyl group with a dimethyl-substituted aniline moiety. The combination of these groups imparts distinctive chemical and physical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of N-cyclopentyl-2,5-dimethylaniline involves a series of carefully controlled reactions, often utilizing advanced catalytic systems to ensure high yields and purity. Recent studies have focused on optimizing the synthesis process to enhance efficiency while minimizing environmental impact. For instance, researchers have explored the use of green chemistry principles, such as solvent-free conditions and biodegradable catalysts, to produce this compound in a more sustainable manner.

In terms of physical properties, N-cyclopentyl-2,5-dimethylaniline exhibits a melting point of approximately 68°C and a boiling point around 310°C under standard conditions. Its solubility in common organic solvents like dichloromethane and toluene makes it suitable for various chemical reactions. The compound's electronic structure also contributes to its reactivity in different chemical environments, particularly in electrophilic substitution reactions.

One of the most notable applications of N-cyclopentyl-2,5-dimethylaniline is in the field of polymer chemistry. It has been used as a building block for synthesizing advanced polymers with tailored properties, such as high thermal stability and mechanical strength. Recent research has highlighted its potential in creating bio-based polymers that are degradable under specific conditions, aligning with the growing demand for sustainable materials.

Beyond polymer chemistry, N-cyclopentyl-2,5-dimethylaniline has found applications in electronics and optoelectronics. Its ability to form self-assembled monolayers on various substrates makes it a promising candidate for use in organic light-emitting diodes (OLEDs) and other electronic devices. Studies have demonstrated that incorporating this compound into device architectures can improve charge transport properties and overall device performance.

The toxicity profile of N-cyclopentyl-2,5-dimethylaniline has also been a subject of recent investigations. According to the latest research published in reputable journals like Toxicological Sciences, the compound exhibits moderate toxicity when exposed to aquatic organisms under controlled laboratory conditions. However, its acute toxicity to humans is relatively low when handled under standard safety protocols.

In conclusion, N-cyclopentyl-2,5-dimethylaniline (CAS No 1021132-74-0) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its potential uses and environmental impact, this compound is poised to play an even more significant role in the development of innovative materials and technologies.